Cas no 2169602-18-8 ({2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol)

• Product Name: {2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol
• CAS No: 2169602-18-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5750450
• PubChem ID: 132398490
• Update Time: 2025-06-08

{2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• starbld0049232
• SY282996
• {2-oxa-5-azabicyclo[2.2.1]heptan-4-yl}methanol
• 2-Oxa-5-azabicyclo[2.2.1]heptane-4-methanol
• 2169602-18-8
• (2-Oxa-5-azabicyclo[2.2.1]heptan-4-yl)methanol
• MFCD31616303
• EN300-1168244
• 2-oxa-5-azabicyclo[2.2.1]heptan-4-ylmethanol
• {2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol

• Inchi： 1S/C6H11NO2/c8-3-6-1-5(2-7-6)9-4-6/h5,7-8H,1-4H2
• InChI Key： BAAIBSCYAOWMPE-UHFFFAOYSA-N
• SMILES： O1CC2(CO)CC1CN2

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 41.5Ų

Additional information on {2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol

Introduction to {2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol (CAS No. 2169602-18-8)

{2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2169602-18-8, belongs to a class of heterocyclic molecules that incorporate both oxygen and nitrogen atoms into its bicyclic framework. The presence of these heteroatoms, along with the specific arrangement of the rings, contributes to its intriguing chemical properties and makes it a subject of interest for researchers exploring novel therapeutic agents.

The structural motif of {2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol consists of a seven-membered ring system that is fused at two positions, creating a bicyclic structure with a methanol substituent at the 4-position. This particular configuration is not commonly found in natural products but has been synthesized through carefully planned organic reactions. The synthesis of such complex molecules often involves multiple steps, including cyclization reactions, functional group transformations, and protecting group strategies, to achieve the desired stereochemistry and connectivity.

One of the most compelling aspects of {2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol is its potential as a building block for more complex pharmacophores. The bicyclic scaffold provides a rigid framework that can be modified at various positions to introduce additional functional groups or side chains, thereby tailoring the biological activity of the resulting derivatives. This flexibility has made it a valuable intermediate in drug discovery efforts aimed at developing new treatments for various diseases.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. These molecules often exhibit favorable pharmacokinetic properties and can interact with biological targets in unique ways due to their complex three-dimensional structures. {2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol, with its oxygen and nitrogen-containing rings, represents an excellent example of such a compound and has been studied for its potential interactions with enzymes and receptors.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer, making them attractive targets for therapeutic intervention. Researchers have been exploring various scaffolds as inhibitors of kinases, and {2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol has emerged as a promising candidate due to its ability to bind to the active site of these enzymes.

In addition to its potential as a kinase inhibitor, {2-oxa-5-azabicyclo2.2.1heptan-4-yl}methanol has also been investigated for its antimicrobial properties. The structural complexity of this compound suggests that it may be able to disrupt bacterial cell walls or interfere with essential metabolic pathways, leading to bacterial death. Preliminary studies have shown that derivatives of this molecule exhibit activity against certain strains of bacteria, making it a candidate for further development as an antibiotic.

The synthesis of {2-oxa-5-azabicyclo2.2.1heptan-4-yloxy)methanol involves several key steps that highlight the ingenuity of modern organic synthesis techniques. The construction of the bicyclic core typically begins with a Diels-Alder reaction between a diene and a dienophile, followed by functional group transformations to introduce the oxygen and nitrogen atoms into the ring system. Subsequent reactions, such as nucleophilic substitutions or eliminations, are used to install the methanol substituent at the appropriate position.

The stereochemistry of {2-oza 5 azabicyclo 22 1 heptan 4 ylmethanol is critical for its biological activity, and careful control over reaction conditions is essential to achieve the desired configuration. Techniques such as chiral auxiliaries or asymmetric catalysis are often employed to ensure high enantiomeric purity, which can significantly impact the efficacy and selectivity of any resulting drug candidates.

As research in pharmaceutical chemistry continues to advance, compounds like {2-oza 5 azabicyclo 22 1 heptan 4 ylmethanol will play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs worldwide.